Cas no 16642-93-6 (3-cyanocinnamic acid)

• Product Name: 3-cyanocinnamic acid
• CAS No: 16642-93-6
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• MDL: MFCD00182407
• CID: 50487
• PubChem ID: 13370798
• Update Time: 2025-04-18

3-cyanocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyanocinnamic acid
• 3-(3-Cyanophenyl)acrylic acid
• 2-Propenoicacid, 3-(3-cyanophenyl)-, (E)-
• Cinnamic acid, m-cyano-, (E)- (8CI)
• (2E)-3-(3-Cyanophenyl)-2-propenoic acid
• trans-3-(3-Cyanophenyl)-2-propenoicacid
• trans-3-(3-Cyanophenyl)acrylic acid
• AKOS BAR-2476
• RARECHEM BK HW 0149
• (E)-3-(3-cyanophenyl)acrylic acid
• 2-PROPENOIC ACID, 3-(3-CYANOPHENYL)-
• 3-(3-cyanophenyl)-2-propenoic acid
• A810733
• 16642-93-6
• (E)-3-(3-cyanophenyl)prop-2-enoic acid
• MFCD00182407
• CS-0210722
• 32858-79-0
• Z2942852030
• (3e)-3-(3-cyanophenyl)acrylic acid
• SCHEMBL1225940
• GNF-Pf-1514
• AKOS000150295
• MS-8957
• EN300-309406
• A-(HYDROXYMETHYL)BENZENACETICACIDMETHYLESTER
• AC-11306
• (2E)-3-(3-cyanophenyl)prop-2-enoic acid
• 3-(3-cyanophenyl)prop-2-enoic acid
• CHEMBL588032
• (2E)-3-(3-cyanophenyl)acrylic acid
• AMY3859
• WEYFZKRRQZYAJI-SNAWJCMRSA-N
• EN300-37111
• SCHEMBL1225943
• 2-Propenoic acid, 3-(3-cyanophenyl)-, (2E)-
• C80051
• 3-CyanocinnaMic acid, 98%+

• MDL： MFCD00182407
• Inchi： 1S/C10H7NO2/c11-7-9-3-1-2-8(6-9)4-5-10(12)13/h1-6H,(H,12,13)/b5-4+
• InChI Key： WEYFZKRRQZYAJI-SNAWJCMRSA-N
• SMILES： OC(/C=C/C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 173.04800
• Monoisotopic Mass: 173.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 1.262
• Boiling Point: 357.908 °C at 760 mmHg
• Flash Point: 170.257 °C
• Refractive Index: 1.597
• PSA: 61.09000
• LogP: 1.65608

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids